2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• SMILES: C1CCN2C(=CC(=C2N)C3CCCNC3)C1
• InChI: InChI=1S/C13H21N3/c14-13-12(10-4-3-6-15-9-10)8-11-5-1-2-7-16(11)13/h8,10,15H,1-7,9,14H2
• InChIKey: GLBCBXAETBIBEI-UHFFFAOYSA-N

Researchers exploring tetrahydroindolizine-based CNS ligands face regioisomeric ambiguity when substituting piperidinyl variants. The 3-piperidinyl regioisomer (CAS 1384429-12-2) introduces a stereogenic center, yielding a racemic mixture resolvable into enantiomers-a capability absent in the achiral 4-substituted analogue. • Chiral Probe: Racemate resolvable via preparative HPLC or enzymatic methods for stereospecific target-binding assays. • CNS-Penetrant: XLogP3 1.1 and TPSA 43 Ų reside within favorable CNS drug-like space. • Dual Handles: Primary amine and piperidine NH provide orthogonal derivatization sites for PROTAC or click-chemistry payloads. • Regioisomeric Control: Identical lipophilicity to the 4-piperidinyl isomer isolates steric effects in fragment screens. Supplied at 95% purity. Not hazardous; ships ambient.

2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine: Physicochemical Profile

2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine (CAS 1384429‑12‑2) is a heterocyclic building block composed of a 5,6,7,8‑tetrahydroindolizine core substituted at the 2‑position with a piperidin‑3‑yl group [1]. The compound has a molecular weight of 219.33 g mol⁻¹, a computed XLogP3 of 1.1, a topological polar surface area of 43 Ų, and contains two hydrogen‑bond donors and two acceptors [2]. It is commercially supplied in 95 % purity .

Workflow

Medicinal chemistry heterocyclic building block

Selection

Racemic mixture with a single stereogenic center at piperidine C3

Use Context

Chiral lead optimization and regioisomeric probe synthesis

• [1] PubChem Compound Summary for CID 71755676, 2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source
• [2] Chembase entry for 2-(piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine (ChemBase ID 236251). View Source

2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine: Regioisomeric Differentiation

Although the 2‑(piperidin‑3‑yl) derivative shares its molecular formula (C₁₃H₂₁N₃) with the 2‑(piperidin‑4‑yl) (CAS 1384430‑81‑2) and 2‑(piperidin‑2‑yl) (CAS 1384428‑35‑6) regioisomers, the position of the piperidine attachment dictates the three‑dimensional geometry and electronic distribution [1]. Critically, the 3‑substituted piperidine introduces a stereogenic center at the bridging carbon, generating a racemic mixture that is absent in the symmetric 4‑substituted analogue [2]. These differences can lead to divergent biological target recognition and metabolic stability profiles; therefore, substituting one regioisomer for another without experimental validation risks misleading structure‑activity conclusions.

Stereochemical divergence: racemic 3-piperidinyl vs. achiral 4-piperidinyl creates distinct chiral environments.

Target recognition and metabolic stability profiles may shift between regioisomers without predictable pattern.

Direct substitution without experimental validation risks misleading structure–activity interpretation.

• [1] PubChem Compound Summary for CID 71755677, 2-(Piperidin-4-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source
• [2] PubChem Compound Summary for CID 71755676, 2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source

2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine: Comparative Evidence

Lipophilicity: 3-Piperidinyl vs. 4-Piperidinyl Regioisomers

The predicted octanol‑water partition coefficient (XLogP3) for 2‑(piperidin‑3‑yl)‑5,6,7,8‑tetrahydroindolizin‑3‑amine is 1.1, matching the value for the 4‑substituted regioisomer (1.1) [1][2]. Thus, lipophilicity does not provide a basis for distinguishing these positional isomers.

Lipophilicity

Head-to-head

1.1 ≡ 1.1

Identical computed logP; not a differentiating factor for regioisomer selection.

XLogP3 algorithm, PubChem release

Evidence Dimension	XLogP3
Target Compound Data	1.1
Comparator Or Baseline	2‑(Piperidin‑4‑yl)‑5,6,7,8‑tetrahydroindolizin‑3‑amine: 1.1
Quantified Difference	0.0 (identical within algorithmic precision)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2021.05.07 release)

Why This Matters

Indicates that passive membrane permeability is unlikely to be a differentiating factor when selecting between these two regioisomers for a lead‑optimization program.

• [1] PubChem Compound Summary for CID 71755676, 2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source
• [2] PubChem Compound Summary for CID 71755677, 2-(Piperidin-4-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source

Polar Surface Area: 3-Piperidinyl vs. 4-Piperidinyl Regioisomers

Both the 3‑ and 4‑substituted regioisomers exhibit a computed TPSA of 43 Ų [1][2], indicating equivalent potential for passive blood‑brain barrier penetration according to the widely used ≤90 Ų rule for CNS candidates.

Polar Surface Area

Head-to-head

43 Ų ≡ 43 Ų

Equivalent CNS permeability prediction; selection based on other criteria.

TPSA ≤90 Ų rule context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	43 Ų
Comparator Or Baseline	2‑(Piperidin‑4‑yl)‑5,6,7,8‑tetrahydroindolizin‑3‑amine: 43 Ų
Quantified Difference	0 Ų
Conditions	Computed by Cactvs 3.4 system (PubChem release)

Why This Matters

Confirms that selection of the 3‑piperidinyl regioisomer over the 4‑piperidinyl analogue does not alter the CNS‑permeability prediction, so the decision must rest on other structural or biological criteria.

• [1] PubChem Compound Summary for CID 71755676, 2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source
• [2] PubChem Compound Summary for CID 71755677, 2-(Piperidin-4-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source

Stereogenic Center: Chiral 3-Piperidinyl vs. Achiral 4-Piperidinyl

The sp³‑hybridized carbon at the 3‑position of the piperidine ring constitutes a stereogenic center, rendering the target compound a racemic mixture [1]. In contrast, the 4‑substituted regioisomer is achiral at the piperidine ring [2]. The racemic nature of the 3‑piperidinyl compound allows for subsequent resolution into enantiopure forms, a feature unavailable with the 4‑piperidinyl analogue.

Stereochemistry

Reported

Racemic vs. Achiral

Enantioselective SAR enabled; absent in 4-piperidinyl analogue.

Qualitative difference; chiral resolution possible

Evidence Dimension	Stereochemical complexity
Target Compound Data	Racemic (1 stereogenic center at piperidine C3)
Comparator Or Baseline	2‑(Piperidin‑4‑yl) analogue: achiral at piperidine ring
Quantified Difference	Qualitative difference (presence vs. absence of enantiomers)
Conditions	Structural analysis based on 2D/3D structure (PubChem, Chembase)

Why This Matters

The stereocenter provides an additional dimension for enantioselective SAR exploration and IP differentiation, making the 3‑piperidinyl regioisomer a more versatile starting point for chiral lead optimization than the achiral 4‑piperidinyl analogue.

• [1] PubChem Compound Summary for CID 71755676, 2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source
• [2] PubChem Compound Summary for CID 71755677, 2-(Piperidin-4-yl)-5,6,7,8-tetrahydroindolizin-3-amine. View Source

Purity and Availability: 3- vs. 4-Piperidinyl Regioisomers

The target compound is listed at 95 % purity by multiple vendors including AKSci and Leyan . The 2‑(piperidin‑4‑yl) isomer is similarly offered at 95 % purity . Both regioisomers are available through Enamine’s building‑block library with comparable lead times (approximately 7 days) .

Purity & Availability

Data to verify

95% — 95% (equivalent)

Procurement risk similar; verify lot purity before use.

Vendor-reported, 2025–2026

Evidence Dimension	Minimum purity specification
Target Compound Data	95 % (AKSci, Leyan)
Comparator Or Baseline	2‑(Piperidin‑4‑yl) analogue: 95 % (Fluorochem, AKSci)
Quantified Difference	0 % (equivalent purity grade)
Conditions	Vendor technical datasheets; commercial inventory as of 2025‑2026

Why This Matters

Procurement risk is equivalent for both regioisomers; selection should be driven by the stereochemical or biological rationale, not by purity or supply‑chain considerations.

2-(Piperidin-3-yl)-5,6,7,8-tetrahydroindolizin-3-amine: Application Scenarios

Enantioselective Lead Optimization via Chiral Piperidine Center

The racemic nature of the 3‑piperidinyl regioisomer (Section 3, Evidence Item 3) permits chiral resolution via preparative HPLC or enzymatic methods. Separated enantiomers can be evaluated in target‑binding assays to elucidate stereospecific interactions, a capability that the achiral 4‑piperidinyl analogue cannot offer. This makes the compound particularly valuable for medicinal chemistry programs exploring tetrahydroindolizine‑based dopamine D3 or serotonin receptor ligands where stereochemistry often governs subtype selectivity [1].

Fragment-Based Drug Discovery with Regioisomeric Diversity

Because computed lipophilicity and TPSA are identical between the 3‑ and 4‑piperidinyl isomers (Section 3, Evidence Items 1‑2), any differential binding observed in fragment screens can be attributed directly to regioisomeric geometry rather than physicochemical bias. The 3‑piperidinyl scaffold thus serves as a regioisomeric probe for mapping steric requirements of biological targets, aiding fragment‑to‑lead evolution in CNS and oncology projects.

CNS Scaffold-Hopping with Favorable Physicochemical Profile

With an XLogP3 of 1.1 and TPSA of 43 Ų, the compound resides within the favorable CNS drug‑like space (Section 3, Evidence Items 1‑2). The tetrahydroindolizine core is a known bioisostere of indole and ergoline scaffolds used in dopaminergic and serotonergic therapeutics [1]. Procurement of the 3‑piperidinyl variant allows medicinal chemists to explore a novel chiral vector while retaining the CNS‑penetrant physicochemical signature, facilitating patentable scaffold‑hopping strategies.

Chemical Biology Probes via Latent Functionalization Sites

The primary amine at the 3‑position of the tetrahydroindolizine ring provides a synthetic handle for conjugation or derivatization, while the piperidine NH serves as an additional attachment point. The 3‑piperidinyl regioisomer’s unique spatial orientation can be exploited to create probe molecules with tailored exit vectors for bifunctional degrader (PROTAC) or click‑chemistry payloads, differentiating it from the 4‑piperidinyl analogue in chemical biology applications.

Application

Selection Property

Validation Focus

Enantioselective lead optimization

Racemic stereocenter enables chiral resolution

Stereospecific target engagement assays

Regioisomeric fragment-based screening

Regioisomeric geometry as the sole source of binding differentiation

Steric requirement mapping in fragment screens

CNS scaffold exploration

Predicted low lipophilicity and moderate TPSA supporting CNS permeability

CNS permeability prediction and bioisostere evaluation

Chemical biology probe synthesis

Primary amine and piperidine NH as orthogonal derivatization handles

Bifunctional degrader or click-chemistry payload attachment

• [1] MeSH Supplementary Concept Data: 7‑N,N‑dipropylamino‑5,6,7,8‑tetrahydroindolizine – a strong, selective dopamine autoreceptor agonist; bioisostere of dopaminergic ergoline analogs. View Source